2-Acetamido-4-(3-methyl-1,2-oxazol-5-yl)butanoic acid

• IUPAC Name: 2-acetamido-4-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• InChI: InChI=1S/C10H14N2O4/c1-6-5-8(16-12-6)3-4-9(10(14)15)11-7(2)13/h5,9H,3-4H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key: HXZZVCQVAUSMAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCC(C(=O)O)NC(=O)C
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Synthesis Analysis

The synthesis of oxazole derivatives has been an interesting field for a long time. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

The chemical reactions of oxazole derivatives depend on the substitution pattern. For example, Razavi et al. carried out the synthesis of few oxazole derivatives and assessed them as transthyretin (TTR) amyloid fibril inhibitors.

Physical And Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C.

Scientific Research Applications

Synthesis Techniques

• Efficient synthesis techniques for related acetamido sugars and derivatives are crucial in organic chemistry. For instance, a concise method for synthesizing diverse 2-acetamido-2-deoxy-beta-D-hexopyranosides from 2-acetamido-2-deoxy-D-glucose has been developed. This method allows for the large-scale preparation without the need for chromatography, showcasing an efficient route to rare sugars and biologically important muramic acid beta-glycosides (Cai, Ling, & Bundle, 2009).

Antibacterial Activity

• Compounds related to 2-acetamido derivatives have been synthesized and evaluated for their antibacterial activity. A series of compounds, including N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4-yl)-5-thio)acetamido -1,2,4-triazoles, showed promising antibacterial effects against various bacteria, indicating the potential for developing new antibiotics (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).

Anti-inflammatory Agents

• Novel 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid derivatives were synthesized and evaluated for their anti-inflammatory activity. These compounds demonstrated significant anti-inflammatory effects in both in vitro and in vivo models, offering insights into the development of new anti-inflammatory drugs (Nikalje, Hirani, & Nawle, 2015).

Synthesis of Glycosides

• The activation of sugar oxazolines, including those related to 2-acetamido derivatives, has been explored for the synthesis of β-glycosides of N-acetylglucosamine. Using copper(II) as a mediator, this method allows for mild and efficient synthesis, highlighting its utility in preparing complex glycosides with potential applications in biochemistry and pharmaceuticals (Wittmann & Lennartz, 2002).

Mechanism of Action

Target of action

The compound contains an oxazole ring, which is a heterocyclic compound. Oxazole derivatives have been found to have a wide spectrum of biological activities . .

Mode of action

The mode of action would depend on the specific targets of the compound. In general, oxazole derivatives can interact with their targets through various types of chemical bonds and interactions, including hydrogen bonds, ionic bonds, and hydrophobic interactions .

Result of action

The molecular and cellular effects of the compound would depend on its targets and mode of action. Oxazole derivatives have been found to have various biological activities, including antimicrobial, anticancer, anti-inflammatory, antidiabetic, and antioxidant activities .

Future Directions

Oxazole derivatives continue to draw the attention of researchers around the globe due to their wide spectrum of biological activities. Future research will likely continue to explore the synthesis of various oxazole derivatives and screen them for their various biological activities.